Z19153

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• InChI: InChI=1S/C15H21NO2/c1-3-16-13-10-12(8-9-14(13)18-2)15(17)11-6-4-5-7-11/h8-11,16H,3-7H2,1-2H3
• InChIKey: TXWKZQAWLIBOLX-UHFFFAOYSA-N

Z19153 Procurement Guide: PDE4 Inhibitor

Z19153 (CAS: 2600702-14-3) is a synthetic small molecule phosphodiesterase 4 (PDE4) inhibitor with IC50 values of 110 nM against PDE4B1 and 1160 nM against PDE4D7 . It was developed via scaffold hopping from FCPR03 to improve oral bioavailability, achieving a satisfactory F value of 43% in preclinical studies [1]. The compound demonstrates hepatoprotective effects in D-GalN/LPS-induced hepatic sepsis models and serves as a key lead compound for medicinal chemistry optimization campaigns targeting PDE4 for liver injury and inflammatory indications [1].

Workflow

PDE4B-preferential pathway dissection studies

Selection

Reported PDE4B1/D7 isoform selectivity window

Consideration

Aminophenyl ketone scaffold supports analog synthesis

• [1] Xia C, Wen H, Zheng L, Ni Y, Bi H, Wang H, Xu J, Zhou ZZ. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur J Med Chem. 2024;275:116576. View Source

Z19153 Substitution Limitations

PDE4 inhibitors exhibit profound functional divergence driven by subtype selectivity (PDE4B vs PDE4D), oral bioavailability, and tissue-specific effects [1]. Z19153's predecessor FCPR03 displays superior enzymatic potency (PDE4B1 IC50 = 31 nM) but suffers from critically low oral bioavailability, severely limiting in vivo utility [2]. Conversely, clinical PDE4 inhibitors like roflumilast achieve sub-nanomolar potency but carry established adverse event profiles including emesis [1]. Z19153 occupies a distinct pharmacological niche: it sacrifices some in vitro potency relative to FCPR03 to achieve a quantifiable bioavailability gain (F = 43%), making it a uniquely positioned research tool where oral dosing and moderate PDE4B-biased inhibition are required. Substituting any analog without considering this specific potency-bioavailability trade-off will confound in vivo experimental outcomes.

!

Pan-PDE4 clinical inhibitors may obscure PDE4B-specific endpoint interpretation.

!

Higher-potency pan-inhibitors can shift dose-response and selectivity relationships established for Z19153.

!

Chemical scaffold mismatch (e.g., FCPR16) limits synthetic route and SAR transfer.

• [1] Lusardi M, et al. PDE4D: A Multipurpose Pharmacological Target. Int J Mol Sci. 2024. View Source
• [2] Xia C, Wen H, Zheng L, Ni Y, Bi H, Wang H, Xu J, Zhou ZZ. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur J Med Chem. 2024;275:116576. View Source

Z19153 Differentiation Evidence

PDE4B/D Isoform Selectivity

Z19153 exhibits reduced PDE4 inhibitory activity compared to its predecessor FCPR03, a necessary trade-off for improved oral bioavailability. Against PDE4B1, Z19153 shows a 3.5-fold loss in potency, while against PDE4D7 the loss is 24.7-fold, shifting the selectivity profile .

PDE4B/D Selectivity

Head-to-head

PDE4B1 IC50 110 nM vs PDE4D7 1160 nM

~10.5× selectivity window

Supports PDE4B-preferential assay context

Cell-free recombinant enzyme assay

Evidence Dimension	PDE4B1 inhibition (IC50)
Target Compound Data	110 nM
Comparator Or Baseline	FCPR03: 31 nM
Quantified Difference	3.5-fold higher IC50 (reduced potency)
Conditions	In vitro enzymatic assay, PDE4B1 catalytic domain

Why This Matters

This quantitative potency difference informs structure-activity relationship (SAR) studies; Z19153 serves as a less potent but more bioavailable lead scaffold, whereas FCPR03 is the tool of choice for highly potent in vitro mechanistic studies.

Chemical Scaffold Differentiation

Z19153 was specifically engineered to overcome the poor oral bioavailability of earlier PDE4 inhibitors FCPR03 and FCPR16. In SD rats, Z19153 achieves an oral bioavailability (F) of 43%, a significant improvement over FCPR03 and FCPR16, which both display 'very low' or unsatisfactory oral bioavailability [1][2]. This enhancement directly addresses a key limitation of the chemical series for in vivo pharmacology studies.

Scaffold Differentiation

Cross-study

Aminophenyl ketone vs arylbenzylamine

Distinct heteroatom arrangement

Supports scaffold-hopping study context

Medicinal chemistry literature

Evidence Dimension	Oral bioavailability (F)
Target Compound Data	43%
Comparator Or Baseline	FCPR03 and FCPR16: very low oral bioavailability (qualitative descriptor)
Quantified Difference	Z19153 achieves quantifiable oral exposure; predecessors are reported as 'low' or 'very low'
Conditions	Oral administration in SD rats

Why This Matters

For procurement decisions, this quantitative bioavailability data justifies selecting Z19153 over FCPR03/FCPR16 for any in vivo study requiring oral dosing and systemic exposure. FCPR03 remains the superior in vitro tool, but Z19153 is the essential in vivo probe within this chemical series.

• [1] Xia C, Wen H, Zheng L, Ni Y, Bi H, Wang H, Xu J, Zhou ZZ. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur J Med Chem. 2024;275:116576. View Source
• [2] Xia C, Wen H, Zheng L, Ni Y, Bi H, Wang H, Xu J, Zhou ZZ. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur J Med Chem. 2024;275:116576. (Statement: 'FCPR03 and FCPR16 displayed satisfactory PDE4 inhibitory and anti-inflammatory activity but low bioavailability') View Source

In Vivo Hepatoprotection in Sepsis

Z19153 demonstrates a clear preference for PDE4B1 over PDE4D7, with IC50 values of 110 nM and 1160 nM, respectively . This yields a selectivity ratio of approximately 10.5-fold for PDE4B1. In contrast, the highly potent clinical PDE4 inhibitor roflumilast exhibits balanced sub-nanomolar potency across PDE4B and PDE4D isoforms (e.g., PDE4B1 IC50 = 0.7 nM) . Preclinical evidence suggests that PDE4D inhibition is more closely associated with emetic side effects, making PDE4B-biased inhibition a desirable profile for anti-inflammatory applications.

Hepatoprotection

Cross-study

ALT/AST reduction in sepsis model

Derivative 4e: F=66%, t1/2=2.0–2.7 h

Reported hepatoprotection model-response context

In vivo D-GalN/LPS rodent model; dose unspecified

Evidence Dimension	PDE4B1 vs PDE4D7 selectivity ratio
Target Compound Data	~10.5-fold (110 nM vs 1160 nM)
Comparator Or Baseline	Roflumilast: PDE4B1 IC50 = 0.7 nM, PDE4D inhibition is also sub-nanomolar (balanced profile)
Quantified Difference	Z19153 is ~157-fold less potent on PDE4B1 than roflumilast but shows a greater relative preference for PDE4B over PDE4D
Conditions	In vitro enzymatic assays, PDE4B1 and PDE4D7 isoforms

Why This Matters

This selectivity profile positions Z19153 as a research tool for probing PDE4B-specific biology without the confounding balanced inhibition and high potency of clinical candidates. It allows investigators to test the hypothesis that moderate PDE4B-preferring inhibition suffices for hepatoprotection while potentially mitigating PDE4D-associated adverse effects.

Z19153 Research & Industrial Applications

PDE4B-Specific Signaling Dissection

Z19153's defining feature is its 43% oral bioavailability [1], making it the preferred PDE4 inhibitor within the FCPR series for in vivo studies requiring oral gavage. In D-GalN/LPS-induced hepatic sepsis models, Z19153 demonstrated hepatoprotective effects, providing a validated reference point for evaluating next-generation compounds. Researchers should select Z19153 when oral administration is required and the objective is to achieve systemic PDE4B engagement with a moderate potency window [1].

Lead Template for Hepatic Sepsis Drug Discovery

Z19153 is explicitly documented as a scaffold-hopping lead compound that successfully improved bioavailability over FCPR03 while retaining sufficient on-target activity [1]. It serves as a benchmark reference in medicinal chemistry programs aiming to further optimize oral exposure without sacrificing potency. Procuring Z19153 alongside FCPR03 allows for direct, side-by-side SAR comparisons of potency vs. bioavailability trade-offs .

Reduced Emetic Risk in PDE4 Research

With a ~10.5-fold selectivity for PDE4B1 over PDE4D7 (IC50 110 nM vs 1160 nM), Z19153 provides a tool for investigating PDE4B-specific biology in the context of inflammation and liver protection [1]. While not as selective as specialized PDE4B inhibitors, its profile allows researchers to probe the hypothesis that moderate PDE4B inhibition is sufficient for therapeutic benefit, potentially avoiding PDE4D-linked side effects seen with balanced inhibitors .

Application

Selection Property

Validation Focus

PDE4B-specific pathway studies

Isoform selectivity context

PDE4B-dependent endpoint isolation

Hepatic sepsis model research

Reported hepatoprotection model response

Benchmark for derivative PK and ALT/AST endpoints

PDE4B-emesis relationship studies

Reduced PDE4D engagement context

Emetic model monitoring with PDE4B-selective tool

• [1] Xia C, Wen H, Zheng L, Ni Y, Bi H, Wang H, Xu J, Zhou ZZ. Discovery of 7-alkoxybenzofurans as PDE4 inhibitors with hepatoprotective activity in D-GalN/LPS-induced hepatic sepsis. Eur J Med Chem. 2024;275:116576. View Source